Cas no 150989-57-4 (1H-Azepin-4-ol,3-aminohexahydro-, (3R,4R)-)

• Product Name: 1H-Azepin-4-ol,3-aminohexahydro-, (3R,4R)-
• CAS No: 150989-57-4
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 99733
• PubChem ID: 10080434
• Update Time: 2025-04-18

1H-Azepin-4-ol,3-aminohexahydro-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepin-4-ol,3-aminohexahydro-, (3R,4R)-
• (3R,4R)-3-aminoazepan-4-ol
• 1H-Azepin-4-ol,3-aminohexahydro-,(3R,4R)-(9CI)
• AKOS006337964
• (3R,4R)-3-Amino-4-hydroxyhexahydro-1H-azepine
• 150989-57-4

• Inchi： 1S/C6H14N2O/c7-5-4-8-3-1-2-6(5)9/h5-6,8-9H,1-4,7H2/t5-,6-/m1/s1
• InChI Key： ZZWNCDLYERZDIQ-PHDIDXHHSA-N
• SMILES： O[C@@H]1CCCNC[C@H]1N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 58.3Ų